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Compound of Interest

Compound Name: Sodium

Cat. No.: B046224 Get Quote

Technical Support Center: Sodium Metal
Handling
This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with sodium metal.

Frequently Asked Questions (FAQs)
Q1: My sodium metal has a white or grayish coating. Is it still usable?

A1: The coating is likely sodium oxide or hydroxide, formed from a reaction with air and

moisture.[1] While the inner metal is likely still pure, the outer layer is passivated. For reactions

requiring high purity, it is recommended to cut away the oxide layer under an inert liquid like

mineral oil or hexane to expose the shiny, metallic sodium.[2][3] Use only dry tools for cutting.

[4]

Q2: My reaction with sodium metal is not starting or is very slow. What are the possible

causes?

A2: Several factors could be inhibiting your reaction:

Passivation Layer: The aforementioned oxide layer can prevent the sodium from coming

into contact with the reactants.[3] Ensure it has been removed.
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Solvent Purity: The solvent must be scrupulously dry. Sodium reacts violently with water,

and even trace amounts can consume the sodium and interfere with the desired reaction.[4]

[5][6]

Inadequate Mixing: If the sodium is not being properly agitated, the reaction may be slow

due to localized depletion of the reactant at the metal surface.

Temperature: Some reactions involving sodium metal require an initial input of heat to

overcome the activation energy.

Q3: I've observed sparks or a small fire during the handling of sodium metal. What should I

do?

A3: Immediately smother the fire with a Class D fire extinguisher, dry sand, soda ash, or

graphite powder.[5][7][8] NEVER use water, carbon dioxide (CO2), or a standard ABC fire

extinguisher, as these will react violently with the sodium and exacerbate the fire.[2][5][8]

Q4: How should I properly store sodium metal?

A4: Sodium metal must be stored under an inert, moisture-free liquid such as mineral oil,

kerosene, or toluene.[4][5][9] The container should be tightly sealed and stored in a cool, dry,

well-ventilated area away from water, acids, and oxidizing agents.[4][5][6][8] The storage

building should not have a water-based fire sprinkler system.[7]

Q5: What is the correct procedure for disposing of small amounts of sodium metal waste?

A5: Small scraps of sodium metal should be quenched in a controlled manner. This is typically

done by slowly adding a less reactive alcohol, such as isopropanol or tert-butanol, to the

sodium metal (which should be immersed in an inert solvent like toluene).[2][3][10] Once the

reaction with the alcohol is complete, ethanol and then water can be cautiously added.[11] This

process should be carried out in a fume hood, and the reaction vessel may need to be cooled

in an ice bath.[3] All sodium waste must be disposed of as hazardous waste.[12]
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If a reaction with sodium metal becomes too vigorous, immediately remove any external

heating source and prepare for emergency shutdown. Have a Class D fire extinguisher readily

available. Consider cooling the reaction vessel with an ice bath if it can be done safely.

Issue: Sodium Spill
In the event of a sodium metal spill, control all ignition sources.[5] Wearing appropriate

personal protective equipment, cover the spill with dry sand.[5] Use spark-resistant tools to

scoop the material into a container for disposal.[5] DO NOT use water or combustible materials

like sawdust for cleanup.[5]

Data Presentation
Property Value

Appearance
Silvery-white metal that turns grayish on

exposure to air[13]

Melting Point 97.8 °C (208 °F)[8]

Boiling Point 883 °C (1621 °F)[8]

Specific Gravity 0.97 g/cm³[8]

Reactivity
Reacts violently with water, acids, and

oxygenated compounds[5]

Experimental Protocols
Protocol for Cleaning Sodium Metal

Preparation: Work in a fume hood or glove box under an inert atmosphere (argon or

nitrogen).[3][5] Ensure all glassware and tools are completely dry.[4]

Procedure: Place the piece of sodium metal in a beaker containing anhydrous hexane or

toluene.[2][3] Swirl the beaker to wash off the mineral oil.[3]

Using dry forceps and a scalpel, carefully cut away the outer passivated layer to expose the

shiny metal underneath.[2]
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The clean sodium metal can then be used for the intended reaction.

Protocol for Quenching Sodium Metal Residues
Preparation: Conduct the procedure in a fume hood.[3] Place the flask containing the

sodium residues in an ice bath to manage the exothermic reaction.[3]

Initial Quenching: Slowly and carefully add isopropanol or tert-butanol to the sodium
residues.[3][11]

Intermediate Quenching: Once the initial vigorous reaction has subsided, slowly add ethanol.

[11]

Final Quenching: After the reaction with ethanol is complete, cautiously add water dropwise.

[14] Be prepared for some hydrogen gas evolution.

Disposal: Neutralize the resulting solution and dispose of it as hazardous waste according to

institutional guidelines.
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Required Personal Protective Equipment

Additional Protection for Larger Quantities
Chemical Splash Goggles

Face Shield

 recommended

Impervious Gloves

Fire-Retardant Lab Coat

Neoprene or Nomex™ Apron recommended

Closed-Toe Shoes

Researcher

Click to download full resolution via product page

Caption: Required PPE for handling sodium metal.
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Reaction Not Proceeding

Is there a visible oxide layer on the sodium?

Is the solvent certified anhydrous?

No Clean the sodium metal under an inert liquid.

Yes

Is the reaction mixture being stirred effectively?

Yes Use a freshly dried solvent.

No

Does the reaction require heating?

Yes Increase the stirring rate.

No

Gently heat the reaction mixture.

Yes

Consult senior personnel or literature.

No

Reaction Proceeds

Click to download full resolution via product page

Caption: Troubleshooting workflow for sodium metal reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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